Cas no 1489212-69-2 (tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate
• CAS No: 1489212-69-2
• MF: C₁₂H₁₆BrNO₃
• MW: 302.164342880249
• CID: 6289786
• PubChem ID: 57322082
• Update Time: 2025-10-30

tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate
• SCHEMBL8708428
• 1489212-69-2
• CS-0371781
• AKOS014851499
• tert-Butyl (3-bromo-4-methoxyphenyl)carbamate
• EN300-1882973

• Inchi： 1S/C12H16BrNO3/c1-12(2,3)17-11(15)14-8-5-6-10(16-4)9(13)7-8/h5-7H,1-4H3,(H,14,15)
• InChI Key： NENXSUFMKWCUBB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 301.03136g/mol
• Monoisotopic Mass: 301.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate

Research Brief on tert-Butyl N-(3-bromo-4-methoxyphenyl)carbamate (CAS: 1489212-69-2): Recent Advances and Applications

The compound tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate (CAS: 1489212-69-2) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This carbamate derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role in the construction of complex heterocyclic scaffolds, which are pivotal in modern pharmaceutical research.

One of the most notable applications of tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate is its use in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. BTK plays a critical role in B-cell receptor signaling, making it a promising target for the treatment of autoimmune diseases and B-cell malignancies. Researchers have successfully utilized this compound to develop novel BTK inhibitors with improved selectivity and pharmacokinetic profiles. The bromo and methoxy substituents on the phenyl ring provide strategic points for further functionalization, enabling the creation of diverse analogs.

In addition to its role in BTK inhibitor development, tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate has been employed in the synthesis of proteolysis targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that induce targeted protein degradation, offering a unique approach to drug discovery. The carbamate moiety in this compound serves as a linker, connecting the target protein-binding moiety to the E3 ubiquitin ligase-recruiting moiety. Recent studies have demonstrated the efficacy of PROTACs derived from this intermediate in degrading oncogenic proteins, paving the way for new cancer therapies.

Recent advancements in synthetic methodologies have further enhanced the utility of tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate. For instance, palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been successfully applied to this compound, enabling the introduction of diverse aryl and heteroaryl groups. These modifications have led to the discovery of compounds with enhanced biological activity and reduced off-target effects. Moreover, the tert-butyl carbamate protecting group offers stability under various reaction conditions, making it a preferred choice for multi-step syntheses.

Despite its promising applications, challenges remain in the large-scale production and purification of tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate. Recent efforts have focused on optimizing reaction conditions to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of biodegradable solvents and catalytic systems, are being explored to address these challenges. These innovations are expected to facilitate the broader adoption of this compound in industrial and academic settings.

In conclusion, tert-butyl N-(3-bromo-4-methoxyphenyl)carbamate (CAS: 1489212-69-2) continues to be a valuable building block in medicinal chemistry, with applications ranging from kinase inhibitors to PROTACs. Ongoing research aims to expand its utility and overcome existing limitations, ensuring its relevance in the rapidly evolving field of drug discovery. Future studies will likely explore its potential in other therapeutic areas, further solidifying its position as a cornerstone in chemical biology and pharmaceutical research.